Cas no 1227607-99-9 (4-Bromo-6-fluoroisoquinolin-1(2H)-one)

• Product Name: 4-Bromo-6-fluoroisoquinolin-1(2H)-one
• CAS No: 1227607-99-9
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• MDL: MFCD14706174
• CID: 1028212
• PubChem ID: 45480500
• Update Time: 2025-06-14

4-Bromo-6-fluoroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-fluoroisoquinolin-1(2H)-one
• 1(2H)-isoquinolinone, 4-bromo-6-fluoro-
• 4-bromo-6-fluoro-2H-isoquinolin-1-one
• 4-Bromo-6-fluoroisoquinolin-1-ol
• 4364AA
• FCH1387691
• EN002520
• AX8160228
• DTXSID90670413
• CS-0155694
• A927422
• EN300-397659
• 4-bromo-6-fluoro-1,2-dihydroisoquinolin-1-one
• DB-167496
• MFCD14706174
• AKOS016004554
• 1227607-99-9
• SCHEMBL22094498
• C71891
• AS-63953

• MDL： MFCD14706174
• Inchi： 1S/C9H5BrFNO/c10-8-4-12-9(13)6-2-1-5(11)3-7(6)8/h1-4H,(H,12,13)
• InChI Key： LLHQSKGXDXYXJD-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2C=CC(=CC=21)F)=O

Computed Properties

• Exact Mass: 240.95385
• Monoisotopic Mass: 240.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.8

Experimental Properties

• PSA: 29.1

4-Bromo-6-fluoroisoquinolin-1(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 4-Bromo-6-fluoroisoquinolin-1(2H)-one

Recent Advances in the Study of 4-Bromo-6-fluoroisoquinolin-1(2H)-one (CAS: 1227607-99-9)

The compound 4-Bromo-6-fluoroisoquinolin-1(2H)-one (CAS: 1227607-99-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its unique bromo-fluoro substitution pattern, has been explored for its pharmacological properties and synthetic utility. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anti-cancer agents.

One of the pivotal studies published in 2023 demonstrated the efficacy of 4-Bromo-6-fluoroisoquinolin-1(2H)-one as a precursor in the synthesis of novel PARP (Poly ADP-ribose polymerase) inhibitors. The research, conducted by a team at the University of Cambridge, highlighted the compound's ability to enhance the binding affinity of inhibitors to PARP enzymes, which are critical targets in cancer therapy. The study utilized a combination of computational modeling and in vitro assays to validate the compound's potential, showing promising results in breast and ovarian cancer cell lines.

Another groundbreaking study, published in the Journal of Medicinal Chemistry earlier this year, explored the compound's application in the development of selective JAK2 inhibitors. The researchers synthesized a series of derivatives based on the 4-Bromo-6-fluoroisoquinolin-1(2H)-one scaffold and evaluated their inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The lead compound from this series exhibited nanomolar potency and high selectivity, paving the way for further preclinical development.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have also been reported. A 2024 study in Organic Letters detailed a novel, one-pot synthesis of 4-Bromo-6-fluoroisoquinolin-1(2H)-one using a palladium-catalyzed cyclization reaction. This method offers a more efficient and scalable approach compared to traditional multi-step syntheses, addressing previous challenges related to yield and purity.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Current research is focused on improving bioavailability and reducing off-target effects through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Bromo-6-fluoroisoquinolin-1(2H)-one (CAS: 1227607-99-9) represents a valuable tool in medicinal chemistry, with demonstrated applications in cancer therapy and kinase inhibition. Ongoing research continues to uncover its full potential, making it a compound of significant interest for future drug development endeavors.